Cas no 1093659-90-5 (Ezetimibe-d)
Ezetimibe-d is a deuterated analog of Ezetimibe, a selective cholesterol absorption inhibitor used in the management of hypercholesterolemia. The incorporation of deuterium atoms enhances the metabolic stability of the compound, potentially improving its pharmacokinetic profile and prolonging its half-life. This modification may reduce the frequency of dosing while maintaining therapeutic efficacy. Ezetimibe-d is particularly valuable in research applications, serving as an internal standard in mass spectrometry for quantitative analysis of Ezetimibe in biological matrices. Its high isotopic purity and chemical stability ensure reliable performance in analytical studies, supporting advancements in lipid metabolism research and drug development.
Ezetimibe-d structure
Product Name:Ezetimibe-d
CAS No:1093659-90-5
MF:C24H17D4F2NO3
MW:413.450
CID:1061278
Update Time:2025-06-06
Ezetimibe-d Chemical and Physical Properties
Names and Identifiers
-
- Ezetimibe-d4
- Ezetimibe d4
- (3R,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone-d4
- Zetia D4
- Ezetimibe-d
-
- Inchi: InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22+,23-/m1/s1/i7D,8D,9D,10D
- InChI Key: OLNTVTPDXPETLC-ARVCERDTSA-N
- SMILES: O=C1[C@H](CC[C@H](O)C2=CC=C(F)C=C2)[C@@H](C3=CC=C(O)C=C3)N1C(C([2H])=C4[2H])=C([2H])C([2H])=C4F
Computed Properties
- Exact Mass: 413.17400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
Experimental Properties
- Melting Point: 152-154°C
- PSA: 60.77000
- LogP: 4.95330
Ezetimibe-d Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Ezetimibe-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E884589-1mg |
Ezetimibe D4 |
1093659-90-5 | 98% | 1mg |
¥2,257.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E884589-5mg |
Ezetimibe D4 |
1093659-90-5 | 98% | 5mg |
¥8,208.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56282-1mg |
Ezetimibe D4 |
1093659-90-5 | 98% | 1mg |
¥1780.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56282-5mg |
Ezetimibe D4 |
1093659-90-5 | 98% | 5mg |
¥6472.00 | 2023-09-07 | |
| TRC | E975002-1mg |
Ezetimibe-d4 |
1093659-90-5 | 1mg |
$ 215.00 | 2023-09-07 | ||
| TRC | E975002-10mg |
Ezetimibe-d4 |
1093659-90-5 | 10mg |
$ 1677.00 | 2023-09-07 | ||
| MedChemExpress | HY-17376S-1mg |
Ezetimibe-d |
1093659-90-5 | 98.14% | 1mg |
¥2100 | 2024-05-25 | |
| A2B Chem LLC | AE11424-5mg |
EZETIMIBE-D4 |
1093659-90-5 | 5mg |
$633.00 | 2024-01-05 | ||
| A2B Chem LLC | AE11424-10mg |
EZETIMIBE-D4 |
1093659-90-5 | 10mg |
$974.00 | 2024-01-05 | ||
| A2B Chem LLC | AE11424-1mg |
EZETIMIBE-D4 |
1093659-90-5 | 98% | 1mg |
$245.00 | 2024-04-20 |
Ezetimibe-d Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
1093659-90-5 (Ezetimibe-d) Related Products
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- 1376614-99-1(ent-Ezetimibe)
- 103541-15-7(Clausenamide)
- 1593543-00-0((3’S)-ent-Ezetimibe)
- 163380-16-3((3’R)-Ezetimibe)
- 1593543-07-7((3S,4S,3’S)-Ezetimibe)
- 1478664-18-4((3S,4S,3'R)-Ezetimibe)
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